Cas no 1466449-95-5 ((1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride)

(1S)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is a chiral amine derivative with a fluorinated tetrahydronaphthalene scaffold. Its stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical research. The fluorine substitution enhances metabolic stability and bioavailability, while the tetrahydronaphthalene core offers structural versatility for drug design. The hydrochloride salt form improves solubility and handling properties. This compound serves as a key intermediate in the development of bioactive molecules, particularly CNS-targeting agents, due to its rigid, lipophilic framework. Its well-defined stereochemistry and functional group compatibility make it suitable for precise modifications in medicinal chemistry applications.
(1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride structure
1466449-95-5 structure
Product Name:(1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
CAS No:1466449-95-5
MF:C10H13ClFN
MW:201.668325185776
MDL:MFCD20482265
CID:4601401
PubChem ID:91634083
Update Time:2025-05-22

(1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1S)-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE HYDROCHLORIDE
    • (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
    • (S)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
    • (1S)-7-Fluoro-1,2,3,4-tetrahydro-naphthalen-1-ylamine hydrochloride
    • MDL: MFCD20482265
    • Inchi: 1S/C10H12FN.ClH/c11-8-5-4-7-2-1-3-10(12)9(7)6-8;/h4-6,10H,1-3,12H2;1H/t10-;/m0./s1
    • InChI Key: STIGKSYKJSYOOT-PPHPATTJSA-N
    • SMILES: N[C@H]1CCCC2=CC=C(F)C=C12.Cl

(1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Security Information

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Additional information on (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

Comprehensive Overview of (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No. 1466449-95-5)

The compound (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No. 1466449-95-5) is a chiral amine derivative with significant potential in pharmaceutical research and development. Its unique structural features, including the fluoro substitution and tetrahydronaphthalene backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in central nervous system (CNS) drug discovery and neuropharmacology, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for fluorinated compounds like (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s chiral purity (1S configuration) is particularly noteworthy, as enantioselective synthesis remains a hot topic in medicinal chemistry. Its hydrochloride salt form improves solubility, a critical factor for drug formulation and in vivo studies. These attributes address common search queries such as "fluorinated amine applications" and "chiral building blocks for drug development," reflecting its practical importance.

The tetrahydronaphthalene scaffold in (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is structurally analogous to neurotransmitters like serotonin and dopamine, making it a candidate for neurodegenerative disease research. This connection resonates with trending topics like "Alzheimer’s disease therapeutics" and "Parkinson’s disease drug targets." Additionally, its fluoro group aligns with the growing focus on PET (positron emission tomography) imaging probes, a frequently searched term in diagnostic applications.

From a synthetic perspective, CAS No. 1466449-95-5 is often explored in asymmetric catalysis and green chemistry methodologies, addressing industry demands for sustainable processes. Its versatility as a pharmaceutical intermediate is underscored by its compatibility with cross-coupling reactions and reductive amination, techniques frequently discussed in organic chemistry forums and patent literature. These aspects cater to search trends like "sustainable synthesis of chiral amines" and "high-yield fluorination techniques."

Quality control and analytical characterization of (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride are critical for regulatory compliance. Advanced techniques such as HPLC, NMR, and mass spectrometry ensure its enantiomeric excess (ee) and purity, topics frequently queried by quality assurance professionals. The compound’s stability under various storage conditions (e.g., hygroscopicity) is another area of interest, matching search terms like "amine hydrochloride stability" and "handling moisture-sensitive compounds."

In conclusion, (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No. 1466449-95-5) exemplifies the intersection of structural innovation and therapeutic potential. Its applications span CNS drug design, diagnostic imaging, and sustainable synthesis, making it a compound of enduring relevance. By addressing high-traffic search topics and leveraging its multifunctional chemistry, this overview highlights its role in advancing modern pharmaceutical science.

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